Cromolyn sodium

Description

Cromolyn sodium, also known as cromolyn or cromoglicate, is a medication primarily recognized as a mast cell stabilizer . It functions by preventing the release of inflammatory chemicals, such as histamine and leukotrienes, from mast cells . This action helps to alleviate symptoms associated with conditions like mastocytosis, a disorder characterized by an excessive number of mast cells in the body, which can manifest as diarrhea, nausea, vomiting, headaches, stomach pain, itchy skin, and flushing . Cromolyn sodium is available as an oral solution and is prescribed to manage these symptoms by preventing mast cells from releasing substances that cause skin and gastrointestinal issues .

The medication is intended for oral use only and should not be administered through other routes such as inhalation or injection . It is typically taken four times daily, 30 minutes before meals and at bedtime, and should be mixed only with plain water, avoiding fruit juice, soda, or milk . It is crucial to adhere to this routine, as it may take two to three weeks to observe noticeable benefits . Cromolyn sodium is poorly absorbed from the gastrointestinal tract, with less than 1% of an administered dose being absorbed into the body .

While cromolyn sodium is effective for managing mastocytosis symptoms and has been used as a non-corticosteroid treatment for asthma, it has largely been replaced by leukotriene receptor antagonists due to their safety and convenience . An alternative similar compound is Khellin, from which Cromolyn sodium was derived . Patients should consult their healthcare provider if they experience serious side effects such as allergic reactions, white patches or sores in the mouth, or trouble swallowing .

• CAS No.: 15826-37-6
• Product Name: Cromolyn sodium
• Molecular Formula: C23H16NaO11
• Molecular Weight: 491.4 g/mol
• IUPAC Name: disodium;5-[3-(2-carboxylato-4-oxochromen-5-yl)oxy-2-hydroxypropoxy]-4-oxochromene-2-carboxylate
• Standard InChI: InChI=1S/C23H16O11.Na/c24-11(9-31-14-3-1-5-16-20(14)12(25)7-18(33-16)22(27)28)10-32-15-4-2-6-17-21(15)13(26)8-19(34-17)23(29)30;/h1-8,11,24H,9-10H2,(H,27,28)(H,29,30)
• Standard InChIKey: PGJQILCRMPOZKE-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)[O-])O)C(=O)C=C(O2)C(=O)[O-].[Na+].[Na+]
• Canonical SMILES: C1=CC2=C(C(=C1)OCC(COC3=CC=CC4=C3C(=O)C=C(O4)C(=O)O)O)C(=O)C=C(O2)C(=O)O.[Na]
• Synonyms: Aarane; Acid, Cromoglicic; Acid, Cromoglycic; Bicromat Spray; Cromoglicic Acid; Cromoglycate; Cromoglycate, Disodium; Cromoglycate, Sodium; Cromoglycic Acid; Cromolyn; Cromolyn Sodium; Disodium Cromoglycate; FPL 670; FPL-670; FPL670; Intal; Lomudal; Nalcrom; Nasalcrom; Opticrom; Sodium Cromoglycate; Vicrom
• Reference: 1: Kidner PH, Meisner P, Pride NB, Pearson RS. Disodium cromoglycate in the treatment of bronchial asthma. Lancet. 1968 Sep 21;2(7569):655-7. PubMed PMID: 4175489. 2: Moran F, Bankier JD, Boyd G. Disodium cromoglycate in bronchial asthma. Lancet. 1968 Aug 10;2(7563):351. PubMed PMID: 4174412. 3: Pepys J, Hargreave FE, Chan M, McCarthy DS. Inhibitory effects of disodium cromoglycate on allergen-inhalation tests. Lancet. 1968 Jul 20;2(7560):134-7. PubMed PMID: 4173261. 4: Cox JS. Disodium cromoglycate (FPL 670) (/'Intal/'): a specific inhibitor of reaginic antibody-antigen mechanisms. Nature. 1967 Dec 30;216(5122):1328-9. PubMed PMID: 6080064. 5: Howell JB, Altounyan RE. A double-blind trial of disodium cromoglycate in the treatment of allergic bronchial asthma. Lancet. 1967 Sep 9;2(7515):539-42. PubMed PMID: 4166895. 6: Morr H. [Pulmonology. The effect of disodium cromoglycate on immunologically stimulated histamine liberation from in vitro human lung]. Verh Dtsch Ges Inn Med. 1977 Apr 17-21;83:1455-8. German. PubMed PMID: 77102.
• PubChem Compound: 16219066
• Last Modified: Sep 12 2023